N~1~-[2-(cyclohexylthio)ethyl]-N~2~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-2-(2-fluoro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H25FN2O3S2/c1-25(22,23)20(16-10-6-5-9-15(16)18)13-17(21)19-11-12-24-14-7-3-2-4-8-14/h5-6,9-10,14H,2-4,7-8,11-13H2,1H3,(H,19,21)
• InChI Key: WTWFDMWHUAJVDY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NCCSC1CCCCC1)C2=CC=CC=C2F
• Molecular Formula: C17H25FN2O3S2
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, including esterification, hydrogen reduction, and phase-transfer catalysis, to produce complex molecules. For example, a synthetic method for producing optically active cyclohexene derivatives with potential antisepsis properties has been established, involving recrystallization and catalytic hydrogenolysis steps (Yamada et al., 2006).

Molecular Structure Analysis

Single-crystal X-ray structural analysis reveals patterns of strong intermolecular hydrogen bonding, leading to the formation of linear chains in some synthesized compounds. This analysis is crucial for understanding the three-dimensional arrangement and potential interactions of the molecule (Macneill et al., 2009).

Chemical Reactions and Properties

Various chemical reactions are pivotal in synthesizing and modifying the chemical structure of related compounds. For instance, the Gabriel synthesis process has been used to produce high-purity derivatives through steps such as substitution, oxidation, and acidification (Zhang Guang-gui, 2009). Additionally, cyclization reactions of certain thiocyanates with methyl fluorosulphate or triethyloxonium tetrafluoroborate have been discussed, highlighting the diverse synthetic routes available for similar compounds (Davies et al., 1976).

Physical Properties Analysis

The physical properties, such as electroactivity and thermal stability, of related compounds are significant. For instance, certain compounds are electroinactive over a range of 2 V but undergo hydrogen reduction, indicating specific electrochemical behaviors (Macneill et al., 2009).